(E)-1-(4-heptylphenyl)but-2-en-1-one

• Molecular Formula: C17H24O
• Molecular Weight: 244.37 g/mol
• IUPAC Name: (E)-1-(4-heptylphenyl)but-2-en-1-one
• InChI: InChI=1S/C17H24O/c1-3-5-6-7-8-10-15-11-13-16(14-12-15)17(18)9-4-2/h4,9,11-14H,3,5-8,10H2,1-2H3/b9-4+
• InChI Key: LCSOCUYXJADQCV-RUDMXATFSA-N
• Isomeric SMILES: CCCCCCCC1=CC=C(C=C1)C(=O)/C=C/C
• Canonical SMILES: CCCCCCCC1=CC=C(C=C1)C(=O)C=CC

Description

(E)-1-(4-Heptylphenyl)but-2-en-1-one is an α,β-unsaturated ketone (enone) featuring a 4-heptylphenyl substituent attached to a conjugated butenone backbone. The heptyl chain at the para position of the phenyl ring introduces significant hydrophobicity, distinguishing it from simpler aromatic enones.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects: The 4-heptylphenyl group imparts pronounced lipophilicity compared to smaller substituents (e.g., methyl, methoxy, or halogens). This may reduce crystallinity, as seen in analogs like (E)-4-(benzyloxy)-1-o-tolylbut-2-en-1-one, which remain liquids even at high yields .
• Synthetic Yields: Yields for aryl enones typically range from 60–88%, influenced by steric and electronic effects. The absence of polar groups (e.g., hydroxyl or benzyloxy) in the target compound may simplify purification .

Physicochemical and Crystallographic Properties

Table 2: Physicochemical and Structural Data

Compound Name	Melting Point (°C)	Dihedral Angles (°)	Intermolecular Interactions	Reference
(E)-1-(4-Heptylphenyl)but-2-en-1-one	N/A	N/A	Predominantly van der Waals	N/A
(E)-1-(4-Hydroxyphenyl)-3-(4-Cl-phenyl)prop-2-en-1-one	160–162	6.5 (between rings)	O–H⋯O, C–H⋯π
(E)-1-(4-Fluorophenyl)-3-(4-Me-phenyl)prop-2-en-1-one	N/A	47.0 (between rings)	C–H⋯O, π–π stacking
4'-Methoxychalcone	98–100	N/A	C=O polarization, π-conjugation

Key Observations :

• Crystal Packing : Polar substituents (e.g., hydroxyl, methoxy) facilitate hydrogen bonding and ordered packing, as seen in (E)-1-(4-hydroxyphenyl)-3-(4-Cl-phenyl)prop-2-en-1-one . The heptyl chain’s flexibility likely disrupts such order, favoring amorphous or liquid states.
• Electronic Effects : Fluorine substituents enhance dipole interactions and stability, while alkyl chains primarily influence solubility and melting behavior .

Key Observations :

• Bioactivity : Hydroxyl and halogen substituents are critical for biological activity (e.g., antimicrobial, anticancer). The heptyl chain’s hydrophobicity may limit aqueous solubility but enhance membrane permeability .
• Industrial Use: Linear alkyl enones like trans-δ-damascone are valued in fragrances for their volatility and scent profiles. The heptyl chain in the target compound could modify these properties for niche applications .